Cas no 31040-10-5 (9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene)

• Product Name: 9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• CAS No: 31040-10-5
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 883879
• Update Time: 2026-04-29

9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• 1,2, 4-Triazolo[4,3-a]pyridine, 3-methyl-8-nitro-
• s-Triazolo[4,3-a]pyridine, 3-methyl-8-nitro-
• 3-methyl-8-nitro-[1,2,4]triazolo[4,3-a]pyridine
• 3-Methyl-8-nitro-s-triazolo< 4,3-a> pyridin
• AC1L6RGJ
• AC1Q2157
• CTK4G6315
• KST-1B2966
• NSC116470

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.049075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76

Experimental Properties

• Density: 1.57
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.733
• PSA: 73.33
• LogP: 1.46910